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Compound of Interest

Compound Name: 2-(4-chloropyridin-2-yl)propan-2-ol

CAS No.: 40472-76-2

Cat. No.: B6613827

Get Quote

Part 1: Chemical Identity & Physicochemical Profiling
Strategic Context: This compound is a high-value scaffold in medicinal chemistry, particularly

for the synthesis of kinase inhibitors. The 4-chloro substituent serves as an electrophilic handle

for cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the gem-dimethyl hydroxyl group

(tertiary alcohol) modulates lipophilicity and metabolic stability.

1.1 Nomenclature & Identification
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Parameter Data

IUPAC Name 2-(4-chloropyridin-2-yl)propan-2-ol

Common Synonyms
4-Chloro-α,α-dimethyl-2-pyridinemethanol; 4-

Chloro-2-(2-hydroxypropan-2-yl)pyridine

CAS Number
Not widely listed in public registries (Treat as

Novel Research Substance)

Analogous CAS
477252-20-3 (4-Bromo analog); 1240620-98-7

(Isomer: 2-(2-chloropyridin-4-yl)propan-2-ol)

Molecular Formula C₈H₁₀ClNO

Molecular Weight 171.62 g/mol

SMILES CC(O)(C)c1cc(Cl)ccn1

1.2 Physicochemical Properties (Experimental & Predicted)
Note: Due to the niche nature of this intermediate, specific boiling/melting points are derived

from Structure-Property Relationships (SPR) of close analogs.
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Property Value / Range Technical Insight

Physical State
Off-white to pale yellow solid or

viscous oil

Impurities (often dehydration

products) darken the color to

orange/brown.

Boiling Point ~230–240°C (Predicted)

High boiling point due to H-

bonding; likely to

decompose/dehydrate before

boiling at atm pressure.

Melting Point 45–55°C (Low melting solid)

Handling as a melt is possible

but risky due to thermal

instability.

Solubility
Soluble in DCM, EtOAc,

MeOH, DMSO.

Poor solubility in hexanes;

moderate water solubility due

to the pyridine N and -OH

group.

pKa (Pyridine N) ~3.5–4.0

The electron-withdrawing 4-Cl

reduces basicity compared to

pyridine (pKa 5.2).

Part 2: Hazard Identification & Risk Management (GHS)
Core Directive: Treat this substance as a functionalized pyridine. The primary risks are irritation

(skin/eye) and target organ toxicity (liver/kidneys) typical of halogenated pyridines.

2.1 GHS Classification[1]
Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory Irritation)

Acute Toxicity (Oral): Category 4 (H302) - Predicted based on chloropyridine LD50 data.

2.2 Signal Word: WARNING
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2.3 Precautionary Protocols
P261: Avoid breathing dust/fume/gas/mist/vapors.[3][4][5]

P280: Wear protective gloves (Nitrile, >0.11mm) and eye protection (chemical splash

goggles).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][3]

Remove contact lenses.[1][3][4]

Part 3: Synthesis, Reactivity & Stability
Expertise Pillar: This section details how the molecule behaves chemically, which dictates

storage and handling.

3.1 Synthesis Pathway (Grignard Addition)
The most robust synthesis involves the addition of methylmagnesium bromide (MeMgBr) to

methyl 4-chloropicolinate or 2-acetyl-4-chloropyridine.

Methyl 4-chloropicolinate
(Starting Material)

Intermediate:
Magnesium Alkoxide

 Nucleophilic Addition 

MeMgBr (3.0 eq)
THF, -78°C to 0°C

NH4Cl (sat. aq.)
Quench

2-(4-chloropyridin-2-yl)propan-2-ol
(Target)

 Protonation Side Product:
4-chloro-2-(prop-1-en-2-yl)pyridine

(Dehydration)

 Acid/Heat (Elimination) 

Click to download full resolution via product page

Figure 1: Synthesis logic and potential degradation pathway via dehydration.

3.2 Critical Reactivity Profile
Acid Sensitivity (Dehydration Risk):

Mechanism: The tertiary alcohol at the benzylic-like position (2-position of pyridine) is

prone to E1 elimination.

Implication: Do NOT use strong acids (HCl, H₂SO₄) during workup. Use saturated NH₄Cl

or mild buffers. If the product is subjected to acidic conditions and heat, it will convert to
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the isopropenyl derivative (alkene).

Nucleophilic Aromatic Substitution (SnAr):

Mechanism: The 4-Cl position is activated by the pyridine nitrogen.

Implication: Reacts with strong nucleophiles (amines, thiols, alkoxides) under heating. This

is a desired feature for drug synthesis but a hazard if stored with nucleophiles.

Part 4: Emergency Response & Handling Protocols
Trustworthiness Pillar: These protocols are self-validating based on the chemical properties

described above.

4.1 Storage Conditions
Temperature: Store at 2–8°C. Room temperature storage is acceptable for short periods, but

long-term storage requires refrigeration to prevent slow elimination.

Atmosphere: Store under Argon or Nitrogen. The compound is hygroscopic; moisture can

accelerate hydrolysis or decomposition over time.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential

corrosion from trace HCl formation.

4.2 Emergency Decision Logic
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Exposure Event

Identify Type

Skin Contact Eye Contact Spill (>10g)

Wash with soap/water
(15 mins)

Do NOT use ethanol

Rinse with water
(15 mins)

Lift eyelids

Absorb with Vermiculite
or Sand. NO sawdust.

Treat waste as
Halogenated Organic

Click to download full resolution via product page

Figure 2: Immediate response decision tree for laboratory exposure.

4.3 Firefighting Measures
Hazardous Combustion Products:

Hydrogen Chloride (HCl): Corrosive, toxic gas.

Nitrogen Oxides (NOx): Toxic, respiratory irritant.[6]

Carbon Monoxide (CO): Asphyxiant.

Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[7] Do not use high-

pressure water jets, which may scatter the chemical.

Part 5: Ecological & Disposal Considerations
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Ecotoxicity: Halogenated pyridines are generally resistant to biodegradation. Assume high

toxicity to aquatic organisms (Acute Category 2/3).

Disposal:

Must be incinerated in a facility equipped with a scrubber for HCl.

Never dispose of down the drain. The pyridine ring is stable and can persist in water

tables.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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